7-Methyl-3-phenyl-1,10-dihydropyrazolo[3,4-a]carbazole

• IUPAC Name: 7-methyl-3-phenyl-1,2-dihydropyrazolo[3,4-a]carbazole
• InChI: InChI=1S/C20H15N3/c1-12-7-10-17-16(11-12)14-8-9-15-18(13-5-3-2-4-6-13)22-23-20(15)19(14)21-17/h2-11,22-23H,1H3
• InChI Key: ZSKMKYBIJFGSMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C3C=CC4=C(NNC4=C3N=C2C=C1)C5=CC=CC=C5
• Molecular Formula: C20H15N3
• Molecular Weight: 297.4 g/mol

Description

7-Methyl-3-phenyl-1,10-dihydropyrazolo[3,4-a]carbazole is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the pyrazolocarbazole family, which has been found to possess a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties. In

Scientific Research Applications

Antitumor Activity

• The synthesis of pyrazolo[3,4-d]-thiazoles and pyrazolo[4,3-d]thiazoles has been explored as a strategy to develop new antitumor agents. These compounds exhibit in vitro cytotoxic efficiency, with IC50 values ranging from 0.426 to 4.943 μM. Some derivatives even surpass the activity of standard reference drugs.

Medicinal Chemistry

• The combination of the pyrazole ring with thiazole or thiazine rings provides pharmacological activity. Pyrazole derivatives themselves exhibit a broad spectrum of biological activities, including anti-inflammatory and analgesic effects. Incorporating them into fused pyrazolothiazoles and pyrazolothiazines opens up new avenues for drug development.
• Notably, some pyrazolo[3,4-d]-thiazole derivatives have been studied as topoisomerase II alpha inhibitors, which play a crucial role in cancer therapy.

Synthetic Methodology

• Catalyst-free Biginelli-type reactions have been employed to access functionalized 4,7-dihydropyrazolo[3,4-a]carbazoles, demonstrating the compound’s versatility.